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Compound of Interest

Compound Name: GSK 525768A

Cat. No.: B1139445 Get Quote

Essential Safety and Handling Guide for GSK
525768A
This guide provides crucial safety and logistical information for the handling and disposal of

GSK 525768A, a research compound. The following procedures are based on general

laboratory safety principles for handling chemicals of unknown toxicity, as a specific Safety

Data Sheet (SDS) for GSK 525768A was not located in the public domain. Researchers should

always consult their institution's environmental health and safety (EHS) department for specific

guidance.

Compound Information
GSK 525768A is the inactive enantiomer of GSK525762A and is used as a negative control in

scientific research.[1][2][3] It has no activity towards Bromodomain and Extra-Terminal domain

(BET) family proteins.[1][2][3]
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Property Value Source

Molecular Formula C22H22ClN5O2 [3][4]

Molecular Weight 423.90 g/mol [2][3][4]

CAS Number 1260530-25-3 [2][3]

Solubility 10 mM in DMSO [3]

Storage

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 2 years.[1][2]

Note: Solutions are reported to be unstable and should be prepared fresh.[2]

Hazard Identification and Risk Assessment
Due to the lack of a specific SDS, the potential hazards of GSK 525768A have not been fully

characterized. Therefore, it should be handled as a potentially hazardous substance. General

precautions for handling research chemicals should be strictly followed.

A general risk assessment should be performed before handling this compound. The following

diagram outlines a logical workflow for this process.
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Risk Assessment and Control Workflow
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Caption: Risk assessment workflow for handling chemicals with unknown hazards.

Personal Protective Equipment (PPE)
As a minimum, Level D protection should be considered for handling GSK 525768A in a

laboratory setting.[5] The selection of PPE is crucial for minimizing exposure.[6][7]
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PPE Level Equipment When to Use

Level D (Minimum)

- Safety glasses with side

shields[5][8] - Lab coat[6] -

Nitrile gloves[9] - Closed-toe

shoes[8][9]

For handling small quantities in

a well-ventilated area.

Level C

- Full-face air-purifying

respirator[5] - Chemical-

resistant gloves (inner and

outer)[5] - Chemical-resistant

outer boots[5]

When there is a known risk of

airborne substances and the

criteria for using air-purifying

respirators are met.[5]

Level B

- Self-contained breathing

apparatus (SCBA)[5] - Hooded

chemical-resistant clothing[5] -

Face shield[5]

When the highest level of

respiratory protection is

needed with less skin

protection required.[5]

Level A

- Fully encapsulated chemical-

protective suit[5] - Positive

pressure SCBA[5]

When the greatest potential for

exposure to hazards exists,

requiring the highest level of

skin, respiratory, and eye

protection.[5]

For handling GSK 525768A, the following specific PPE is recommended as a baseline:

Eye Protection: Safety glasses with side shields or chemical splash goggles.[5][8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[9] Always check for expiration

dates on gloves.[8]

Body Protection: A standard laboratory coat.[6]

Footwear: Fully enclosed shoes.[8][9]

The following diagram illustrates the decision process for selecting appropriate PPE.
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PPE Selection Pathway for GSK 525768A

Hazard Assessment

PPE Selection
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Caption: Decision tree for selecting personal protective equipment.

Operational and Disposal Plans
Handling:
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Engineering Controls: Use a chemical fume hood for all manipulations that could generate

dust or aerosols.

Administrative Controls: Develop a standard operating procedure (SOP) for handling this

compound. Ensure all personnel are trained on the SOP.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Follow the specific temperature requirements for storage: -20°C for the powder and -80°C for

solutions.[1][2]

Spill Management:

In case of a spill, evacuate the area and prevent unprotected personnel from entering.

Use appropriate PPE, including respiratory protection, to clean the spill.

Absorb liquid spills with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

For solid spills, carefully scoop the material into a container, avoiding dust generation.

Disposal:

All waste, including contaminated PPE and disposable labware, should be considered

hazardous waste.

Dispose of waste in accordance with local, state, and federal regulations. Contact your

institution's EHS department for specific disposal procedures. Do not dispose of down the

drain or in the regular trash.

While GSK provides information on sharps disposal for their commercial products, these

procedures are not intended for research laboratory waste.[10][11][12][13]

First Aid Measures
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Given the lack of specific toxicological data, the following general first aid measures are

recommended in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash affected skin with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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